Cas no 4992-21-6 (2-(1,2-oxazol-5-yl)acetic acid)

2-(1,2-Oxazol-5-yl)acetic acid is a heterocyclic carboxylic acid featuring an oxazole ring linked to an acetic acid moiety. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its versatile reactivity, serving as a key intermediate in the preparation of biologically active molecules. The oxazole ring contributes to its potential as a scaffold for drug discovery, particularly in the development of antimicrobial and anti-inflammatory agents. Its structural properties enable functionalization at both the carboxylic acid and heterocyclic positions, facilitating diverse derivatization. The compound is typically characterized by high purity and stability, making it suitable for precision applications in medicinal chemistry and material science.

2-(1,2-oxazol-5-yl)acetic acid structure

4992-21-6 structure

Product Name:2-(1,2-oxazol-5-yl)acetic acid

CAS No:4992-21-6

MF:C₅H₅NO₃

MW:127.098101377487

CID:2699038

PubChem ID:13042084

Update Time:2025-10-16

2-(1,2-oxazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 5-Isoxazoleacetic acid
- Isoxazol-5-yl-acetic acid
- XQFWVJKTSSNQMC-UHFFFAOYSA-N
- SY226123
- 2-(1,2-oxazol-5-yl)acetic acid
- Inchi： 1S/C5H5NO3/c7-5(8)3-4-1-2-6-9-4/h1-2H,3H2,(H,7,8)
- InChI Key： XQFWVJKTSSNQMC-UHFFFAOYSA-N
- SMILES： O1C(=CC=N1)CC(=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 115
Topological Polar Surface Area: 63.3

2-(1,2-oxazol-5-yl)acetic acid Pricemore >>

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